Cas no 2680756-55-0 (tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate
• CAS No: 2680756-55-0
• MF: C₁₈H₂₃FN₂O₂
• MW: 318.385828256607
• CID: 5634537
• PubChem ID: 165923150
• Update Time: 2025-06-08

tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28293606
• 2680756-55-0
• tert-butyl 3-[(3-cyano-4-fluorophenyl)methyl]piperidine-1-carboxylate
• tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate

• Inchi： 1S/C18H23FN2O2/c1-18(2,3)23-17(22)21-8-4-5-14(12-21)9-13-6-7-16(19)15(10-13)11-20/h6-7,10,14H,4-5,8-9,12H2,1-3H3
• InChI Key： WLJUYDIMFLHIMD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 318.17435614g/mol
• Monoisotopic Mass: 318.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate

Introduction to tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate (CAS No. 2680756-55-0)

tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate (CAS No. 2680756-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, a piperidine ring, and a substituted phenyl moiety, which collectively contribute to its pharmacological properties.

The tert-butyl group is known for its steric hindrance and stability, making it a valuable component in protecting groups and intermediates in synthetic chemistry. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural motif in many biologically active compounds due to its ability to form hydrogen bonds and its conformational flexibility. The 3-cyano-4-fluorophenyl substituent introduces additional functional groups that can influence the compound's reactivity and biological activity.

Recent studies have explored the potential of tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate in various therapeutic areas. One notable application is in the development of drugs targeting neurological disorders. The compound's ability to modulate specific receptors and enzymes makes it a promising candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against beta-amyloid aggregation, a key factor in Alzheimer's pathology.

In addition to neurological applications, tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The synthesis of tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate involves several steps, including the formation of the piperidine ring and the introduction of the tert-butyl and substituted phenyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of palladium-catalyzed coupling reactions to introduce the substituted phenyl group onto the piperidine ring. This method offers high yields and good functional group tolerance, making it suitable for large-scale production.

The physicochemical properties of tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate are also crucial for its pharmaceutical development. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Its stability under different storage conditions has been extensively studied to ensure its shelf life and efficacy during clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. Preliminary clinical studies have shown that tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate is well-tolerated by patients with minimal side effects. These findings are encouraging and warrant further investigation into its therapeutic potential. Ongoing Phase II trials are currently assessing the compound's efficacy in treating specific neurological disorders and inflammatory conditions.

In conclusion, tert-butyl 3-(3-cyano-4-fluorophenyl)methylpiperidine-1-carboxylate (CAS No. 2680756-55-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents. Continued research into this compound's biological activity and clinical performance will likely uncover additional applications and further solidify its importance in the field.